Cas no 2227205-42-5 (ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate)

• Product Name: ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate
• CAS No: 2227205-42-5
• MF: C₈H₁₁BrF₂O₂
• MW: 257.07
• CID: 5290299
• PubChem ID: 135393370
• Update Time: 2026-03-10

ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate
• F93811
• 2227205-42-5
• Ethyl2-bromo-2-(3,3-difluorocyclobutyl)acetate
• MFCD31705794

• Inchi： 1S/C8H11BrF2O2/c1-2-13-7(12)6(9)5-3-8(10,11)4-5/h5-6H,2-4H2,1H3
• InChI Key： HTNIANAWFMBWNQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(Br)C1CC(F)(F)C1

Computed Properties

• Exact Mass: 255.99105g/mol
• Monoisotopic Mass: 255.99105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate

Ethyl 2-Bromo-2-(3,3-Difluorocyclobutyl)Acetate: A Comprehensive Overview

Ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate, with the CAS number 2227205-42-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom and a fluorinated cyclobutane ring. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

The ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate molecule is notable for its stability and reactivity. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions, while the fluorinated cyclobutane ring introduces rigidity and electronic effects that can be exploited in drug design.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under specific reaction conditions. For instance, in the presence of a strong base, it can undergo elimination reactions to form alkenes or alkynes. Additionally, it has been shown to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in the construction of biologically active compounds.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate. Quantum mechanical calculations have revealed that the fluorinated cyclobutane ring significantly alters the electron distribution around the bromine atom, enhancing its electrophilic character. This understanding has been instrumental in optimizing synthetic routes and predicting reaction outcomes.

In terms of applications, ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate has found utility in the synthesis of fluorinated pharmaceuticals. Its role as an intermediate in drug discovery has been underscored by several recent publications, where it has been used to construct bioactive molecules with improved pharmacokinetic profiles.

Moreover, this compound has been explored as a precursor for advanced materials. For example, it has been employed in the synthesis of fluorinated polymers with unique mechanical and thermal properties. These materials hold promise for use in high-performance applications such as aerospace and electronics.

From a safety standpoint, ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate exhibits moderate toxicity, which is consistent with its chemical structure. Handling guidelines recommend using appropriate personal protective equipment to minimize exposure during synthesis and manipulation.

In conclusion, ethyl 2-bromo-2-(3,3-difluorocyclobutyl)acetate (CAS No: 2227205-42-5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds and materials. As research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.